6,7-dimethoxy-3-(tetrahydro-2-furanylmethyl)-2,4(1H,3H)-quinazolinedione

• IUPAC Name: 6,7-dimethoxy-3-(oxolan-2-ylmethyl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C15H18N2O5/c1-20-12-6-10-11(7-13(12)21-2)16-15(19)17(14(10)18)8-9-4-3-5-22-9/h6-7,9H,3-5,8H2,1-2H3,(H,16,19)
• InChI Key: JFVALTCBEXDZPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C(=O)N2)CC3CCCO3)OC
• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol

Description

Quinazoline derivatives are a significant class of heterocyclic compounds that have attracted attention due to their diverse pharmacological properties and applications in medicinal chemistry. The synthesis, molecular structure analysis, and chemical properties of quinazolines, including those with specific substituents like dimethoxy groups, have been extensively studied to explore their potential in various fields.

Synthesis Analysis

The synthesis of quinazoline derivatives often involves palladium-catalyzed oxidative carbonylation of 2-ethynylaniline derivatives or similar starting materials. Such methods provide an effective and straightforward approach to synthesizing a wide variety of quinazoline derivatives, including those with dimethoxy substitutions (Costa et al., 2004). Additionally, cyclization reactions of appropriately substituted anilines or benzamides are common strategies to construct the quinazoline core (Gawande et al., 2015).

Molecular Structure Analysis

The molecular structure of quinazoline derivatives, including those with additional substituents, is often characterized by X-ray diffraction analysis. This provides detailed insights into their conformation, bond lengths, angles, and overall geometry. Studies have also employed Density Functional Theory (DFT) calculations to understand the electronic structure and reactivity of these molecules (Patel et al., 2022).